Cas no 1807119-36-3 (5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine)

• Product Name: 5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine
• CAS No: 1807119-36-3
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4806813
• Update Time: 2025-10-28

5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine

• Inchi： 1S/C8H5F2N3O2/c1-4-6(7(9)10)5(2-11)3-12-8(4)13(14)15/h3,7H,1H3
• InChI Key： SKYWDHNCFAAKOM-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=C(C=1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 1.7
• Topological Polar Surface Area: 82.5

Additional information on 5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine

5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine: A Comprehensive Overview

The compound with CAS No. 1807119-36-3, commonly referred to as 5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is characterized by its unique molecular structure, which incorporates a pyridine ring substituted with cyano, difluoromethyl, methyl, and nitro groups. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine. Researchers have employed a variety of methodologies, including multi-component reactions and transition-metal-catalyzed processes, to construct this complex molecule. These methods not only enhance the yield but also improve the purity of the compound, which is crucial for its intended applications. The synthesis of this compound often involves the strategic introduction of substituents to achieve the desired regioselectivity and stereochemistry.

The structural features of 5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine play a pivotal role in its reactivity and functionality. The pyridine ring serves as a rigid framework that facilitates electronic communication between the substituents. The cyano group (-CN) introduces electron-withdrawing effects, which can influence the reactivity of adjacent functional groups. Similarly, the nitro group (-NO₂) also exhibits strong electron-withdrawing properties, further modulating the electronic environment of the molecule. The difluoromethyl group (-CF₂H), on the other hand, introduces steric hindrance and contributes to the overall stability of the compound.

One of the most promising applications of 5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine lies in its potential use as a precursor in drug discovery. The compound's ability to undergo various chemical transformations makes it an ideal candidate for generating bioactive molecules with therapeutic potential. Recent studies have explored its role in inhibiting specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. The nitro group's ability to act as a reactive site for nucleophilic substitution reactions has been particularly advantageous in this context.

In addition to its pharmaceutical applications, 5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers (SAMs) on various substrates, which could enhance the performance of electronic devices by improving charge transport properties.

The environmental impact of 5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine has also been a topic of interest. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that under certain conditions, the compound can undergo microbial degradation, reducing its persistence in the environment. However, further research is required to fully understand its environmental fate and assess its safety for large-scale applications.

In conclusion, 5-Cyano-4-(difluoromethyl)-3-methyl-2-nitropyridine (CAS No. 1807119-36-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique molecular structure and functional groups make it an attractive target for researchers seeking to develop innovative solutions in drug discovery, materials science, and environmental chemistry. As advancements in synthetic methods and characterization techniques continue to evolve, this compound is poised to play an increasingly important role in both academic and industrial settings.